6-Methyl 3-propan-2-yl 2,7-dimethyl-4-(4-methyl-3-nitrophenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate

• IUPAC Name: 6-O-methyl 3-O-propan-2-yl 2,7-dimethyl-4-(4-methyl-3-nitrophenyl)-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate
• InChI: InChI=1S/C24H28N2O7/c1-11(2)33-24(29)19-14(5)25-16-9-13(4)18(23(28)32-6)22(27)21(16)20(19)15-8-7-12(3)17(10-15)26(30)31/h7-8,10-11,13,18,20,25H,9H2,1-6H3
• InChI Key: QSKPBKCTDZXCHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(C(C(=C(N2)C)C(=O)OC(C)C)C3=CC(=C(C=C3)C)[N+](=O)[O-])C(=O)C1C(=O)OC
• Molecular Formula: C24H28N2O7
• Molecular Weight: 456.5 g/mol
• CAS No.: 677331-22-5

Description

6-Methyl 3-propan-2-yl 2,7-dimethyl-4-(4-methyl-3-nitrophenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate is a useful research compound. Its molecular formula is C24H28N2O7 and its molecular weight is 456.495. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Hexahydroquinoline derivatives are synthesized through various chemical reactions, involving cyclocondensation, oxidative cyclization-alkoxycarbonylation, and reactions with phthalic anhydrides or isocyanoacetate, showcasing their structural diversity and complexity. For example, the synthesis and crystal structures of bis(3-hydroxy-cyclohex-2-en-1-one) and two hexahydroquinoline derivatives were reported, highlighting the versatility of these compounds in chemical synthesis (Steiger et al., 2020).

Medicinal Chemistry and Pharmacology

Hexahydroquinoline derivatives have been studied for their potential medicinal and pharmacological properties. For instance, certain derivatives exhibit significant anti-inflammatory and antibacterial activities, with some showing reduced gastro-intestinal toxicity and lipid peroxidation, indicating their potential as safer therapeutic agents (Alam et al., 2011). Another study highlighted the synthesis of pyrrolo[4,3,2-de]quinolines, indicating the broad range of biological activities explored in hexahydroquinoline-related compounds (Roberts et al., 1997).

Materials Science Applications

In the field of materials science, related compounds have been utilized in the improvement of photoelectric conversion efficiency in dye-sensitized solar cells. For example, carboxylated cyanine dyes, structurally similar to hexahydroquinoline derivatives, were prepared and investigated for their photophysical and electrochemical properties, demonstrating the potential of these compounds in enhancing the efficiency of renewable energy technologies (Wu et al., 2009).